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Compound of Interest

Compound Name: 1,4,7-Heptanetriol

Cat. No.: B3190093 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of 1,4,7-Heptanetriol, a tri-functional

alcohol. Due to the limited availability of specific application data in peer-reviewed literature

and patents, this document focuses on its physicochemical properties and explores its potential

applications based on the general reactivity and functions of triols.

Physicochemical Properties of 1,4,7-Heptanetriol
A summary of the key physical and chemical properties of 1,4,7-Heptanetriol is presented

below. This data is essential for understanding its potential behavior in various chemical and

biological systems.
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Property Value Source

Molecular Formula C₇H₁₆O₃ [1][2][3][4]

Molecular Weight 148.20 g/mol [1][2][3]

CAS Number 3920-53-4 [2][4]

IUPAC Name heptane-1,4,7-triol [1][2]

Synonyms 1,4,7-Heptanetriol, NSC-18517 [1][2][4]

Density
Information not readily

available

Boiling Point
Information not readily

available

Melting Point
Information not readily

available

Solubility

Information not readily

available, but expected to be

soluble in water and polar

organic solvents due to the

presence of three hydroxyl

groups.

Hydrogen Bond Donor Count 3 [1]

Hydrogen Bond Acceptor

Count
3 [1]

Rotatable Bond Count 6 [4]

LogP (octanol-water partition

coefficient)
-0.3 (Predicted) [1]

Potential Applications: An Extrapolation from Triol
Chemistry
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While specific documented applications for 1,4,7-Heptanetriol are scarce, its chemical

structure as a triol suggests several potential areas of use, particularly in chemical synthesis

and material science. Triols are versatile molecules that can undergo reactions characteristic of

alcohols, such as esterification, etherification, and oxidation.

As a Building Block in Organic Synthesis
The three hydroxyl groups of 1,4,7-Heptanetriol, with one secondary and two primary alcohols,

offer multiple reaction sites. This makes it a potentially valuable building block or intermediate

in the synthesis of more complex molecules.[1] The differential reactivity of primary versus

secondary alcohols could be exploited for selective chemical modifications.
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Potential synthetic routes utilizing 1,4,7-Heptanetriol.

In Polymer Chemistry
Triols are commonly used as cross-linking agents or as monomers in the synthesis of

polyesters, polyurethanes, and other polymers. The three hydroxyl groups of 1,4,7-
Heptanetriol could introduce branching in a polymer chain, thereby modifying its physical

properties such as rigidity, viscosity, and thermal stability.
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Reactants
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Role of 1,4,7-Heptanetriol in polymer synthesis.

As a Specialty Solvent or Formulation Component
The high polarity and hydrogen bonding capability of 1,4,7-Heptanetriol suggest its potential

use as a specialty solvent for polar compounds. In the pharmaceutical industry, polyols are

often used as excipients, plasticizers, or humectants in various formulations. While there is no

specific data for 1,4,7-Heptanetriol, its properties are consistent with those of molecules used

for these purposes.

Experimental Protocols
A thorough search of scientific databases and patent literature did not yield any specific

experimental protocols for the synthesis or application of 1,4,7-Heptanetriol. However, a

general approach to the synthesis of a triol can be conceptualized through the reduction of a

corresponding keto-diester, as illustrated in the workflow below. This is a hypothetical pathway

and has not been reported specifically for 1,4,7-Heptanetriol.
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Keto-diester precursor
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A general workflow for the synthesis of a triol.

Conclusion
1,4,7-Heptanetriol is a simple triol with well-defined physicochemical properties but a notable

absence of documented applications in the scientific and patent literature. Based on its

chemical structure, it holds potential as a building block in organic synthesis, a monomer or

cross-linker in polymer chemistry, and as a specialty solvent or formulation aid. Further

research is required to explore and validate these potential applications. The data and

conceptual frameworks presented in this guide are intended to provide a foundation for future

investigations into this intriguing yet understudied molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1,4,7-Heptanetriol | C7H16O3 | CID 227179 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 1,4,7-heptanetriol [webbook.nist.gov]

3. GSRS [gsrs.ncats.nih.gov]

4. Page loading... [guidechem.com]

To cite this document: BenchChem. [1,4,7-Heptanetriol: A Technical Review of A Niche Triol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3190093#literature-review-on-1-4-7-heptanetriol-
applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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